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Compound of Interest

Compound Name: (+-)-Tetrahydrozoline

Cat. No.: B1198887

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal information for (+-)-
Tetrahydrozoline to ensure a safe laboratory environment. The following procedural guidance
is designed to minimize risk and establish clear operational plans for personnel.

Hazard Identification and Classification

(+-)-Tetrahydrozoline is classified with several hazards that necessitate careful handling.[1][2]
[3] It is harmful if ingested, can cause significant skin and eye irritation, and may lead to
respiratory irritation.[1][2][3]

Signal Word & Hazard

Hazard Category GHS Classification
Statement
o Warning: H302 - Harmful if
Acute Oral Toxicity Category 4
swallowed.[1][2][3]
) o Warning: H315 - Causes skin
Skin Irritation Category 2 L
irritation.[1][2][3]
o Warning: H319 - Causes
Eye Irritation Category 2A

serious eye irritation.[1][2][3]

. . ] Warning: H335 - May cause
Specific Target Organ Toxicity Category 3 (Respiratory) _ o
respiratory irritation.[1][2][3]
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Operational and Safety Plan

A systematic approach to handling (+-)-Tetrahydrozoline is crucial. This involves utilizing
appropriate engineering controls, wearing the correct Personal Protective Equipment (PPE),
and adhering to strict handling and disposal procedures.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering controls should be the primary method for exposure control, supplemented by
appropriate PPE.[4]

o Ventilation: Always handle (+-)-Tetrahydrozoline in a well-ventilated area.[1][2] Use a
chemical fume hood to minimize inhalation of dust or vapors.

o Eyewash Station: Facilities must be equipped with an eyewash fountain for immediate use in
case of eye contact.[1]

The following table summarizes the required PPE for handling this compound.
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Protection Type

Specific Recommendations

Standards & Justification

Eye & Face Protection

Chemical safety goggles or a
face shield.[1]

Must be tested and approved
under government standards
like OSHA 29 CFR 1910.133
or EU EN166 to protect

against serious eye irritation.

[1]

Hand Protection

Chemically resistant,

impervious gloves.

Glove selection should be
based on an evaluation of
workplace hazards, duration of
use, and the glove material's

chemical resistance.[1]

Skin & Body Protection

Protective clothing, such as a
lab coat, long sleeves, and
pants.[1][4]

Clothing must be selected
based on the potential for skin
contact and the work

environment.[1]

Respiratory Protection

Not typically required with
adequate engineering controls.
If ventilation is insufficient or
dust is generated, a NIOSH-
approved respirator should be
used.[4][5]

To prevent respiratory tract
irritation.[1][2]

Procedural Workflow for Handling (+-)-Tetrahydrozoline

The following diagram outlines the step-by-step process for safely handling, storing, and

disposing of (+-)-Tetrahydrozoline.
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Caption: Workflow for Safe Handling of (+-)-Tetrahydrozoline.
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Step-by-Step Handling and Storage Protocol

Handling:

» Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure the
work area, preferably a chemical fume hood, is properly ventilated.[1]

o PPE: Don the appropriate PPE, including safety goggles, impervious gloves, and a lab coat.

[1]

» Operation: Avoid all contact with skin, eyes, and clothing.[1] Minimize dust generation and
accumulation during handling.[1]

» Hygiene: Do not eat, drink, or smoke in the handling area.[1][2] Wash hands thoroughly with
soap and water immediately after handling the substance.[1][2]

Clothing: Remove any contaminated clothing immediately and wash it before reuse.[1]

Storage:

Container: Keep the container tightly closed when not in use.[1]

Location: Store in a cool, dry, and well-ventilated area.[1][4]

Incompatibilities: Store away from strong oxidizing agents and other incompatible materials.

[1](216]

Security: If required, store in a locked-up area.[1]

Emergency and Disposal Plan
First Aid Measures

Immediate action is required in case of exposure. Always consult a physician and show them
the Safety Data Sheet.[1]
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Exposure Route Immediate First Aid Protocol

) Move the person to fresh air. If breathing is
Inhalation - . . .
difficult, give oxygen. Seek medical aid.[1][2]

Immediately flush the skin with plenty of running
i water for at least 15 minutes while removing
Skin Contact ) ) ) )
contaminated clothing.[1] Seek immediate

medical attention.[1]

Immediately flush eyes with running water for at
least 15 minutes. Remove contact lenses if

Eye Contact ) ]
present and easy to do so.[1][2] Seek immediate

medical attention.[1]

Call a poison center or doctor immediately.[1]
Ingestion Rinse mouth with water. Do NOT induce

vomiting.[1][2]

Spill Containment and Cleanup

o Evacuate & Secure: Keep unprotected personnel away and ensure adequate ventilation.[1]

[2]

» Protect: Wear full personal protective equipment, including respiratory protection if
necessary.[1][2]

o Contain: Prevent the spill from spreading or entering drains.[1][2]

» Clean: For solid spills, sweep or vacuum the material and place it into a suitable, labeled
disposal container.[1] For liquid spills, absorb with an inert material (e.g., diatomite, universal
binders) and place in the disposal container.[1][2]

o Decontaminate: Clean the spill area thoroughly.[2]

Waste Disposal Plan

The disposal of (+-)-Tetrahydrozoline must be handled as chemical waste.
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 Classification: Chemical waste generators must determine if the waste is classified as
hazardous under US EPA guidelines (40 CFR 261.3) or other local regulations.[1]

o Containerization: Collect waste in an appropriately labeled, sealed container. Do not mix with
other waste.

» Disposal: Dispose of the contents and container at an approved waste disposal plant.[1]
Adhere strictly to all federal, state, and local environmental regulations.[1]

 Prohibition: Do not flush the material down the toilet or discard it in the trash.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1198887?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

